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These application notes provide a comprehensive overview and detailed protocols for the use
of HPG1860, a novel, non-bile acid Farnesoid X Receptor (FXR) agonist, in preclinical in vivo
mouse models of Nonalcoholic Steatohepatitis (NASH).

Introduction

HPG1860 is a potent and selective full FXR agonist designed for the treatment of NASH and
other liver-related metabolic diseases.[1][2] As a ligand-activated transcription factor, FXR is a
key regulator of bile acid, lipid, and glucose homeostasis.[1][3][4] Activation of FXR signaling
has been shown to be a promising therapeutic strategy for NASH by reducing liver
inflammation, fibrosis, and steatosis.[1][4][5] HPG1860 has demonstrated significant efficacy in
preclinical mouse models of NASH, supporting its clinical development.[2][6]

Mechanism of Action: FXR Agonism

HPG1860 exerts its therapeutic effects by binding to and activating FXR, which is highly
expressed in the liver and intestine.[1][3] This activation leads to the regulation of a cascade of
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target genes involved in metabolic pathways critical to the pathophysiology of NASH. In the
liver, FXR activation induces the expression of the Small Heterodimer Partner (SHP), which in
turn inhibits the expression of Cholesterol 7a-hydroxylase (CYP7A1), the rate-limiting enzyme
in bile acid synthesis.[7][8] In the intestine, FXR activation stimulates the release of Fibroblast
Growth Factor 15 (FGF15; the mouse ortholog of human FGF19), which also suppresses
CYP7AL expression in the liver.[3][4] Furthermore, FXR activation plays a role in reducing fat
accumulation in the liver by inhibiting the expression of genes involved in lipogenesis and
promoting fatty acid oxidation.[4][8]
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Figure 1: HPG1860 Signaling Pathway

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical in vivo mouse studies

with HPG1860.

Table 1: Pharmacokinetics of HPG1860 in Mice

Parameter Value Reference
Oral Bioavailability 77.2% [6]
Plasma Clearance Low [6]

Table 2: Efficacy of HPG1860 in a High-Fat Diet (HFD) + Carbon Tetrachloride (CCl4) Induced

NASH Mouse Model

Control HPG1860 (1 HPG1860 (3 HPG1860
Parameter . Reference
(Vehicle) mgl/kg) mglkg) (10 mg/kg)
Serum ALT Markedly Substantially Substantially Substantially 6]
(U/L) Elevated Decreased Decreased Decreased
Serum AST Markedly Substantially Substantially Substantially 6]
(U/L) Elevated Decreased Decreased Decreased
NAFLD Statistically Statistically Statistically
Activity Score  High Significant Significant Significant [6]
(NAS) Improvement Improvement Improvement
Dose- Dose-
) Complete
Steatosis Severe dependent dependent [6]
) ) Clearance
Reduction Reduction
Inflammation Significant Alleviated Alleviated Alleviated [6]
) ] Modest Modest Modest
Fibrosis Present o o o [6]
Amelioration Amelioration Amelioration
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Experimental Protocols

The following are detailed protocols for inducing NASH in mice and for the subsequent
treatment with HPG1860.

Experimental Workflow
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Figure 2: Experimental Workflow

Protocol 1: High-Fat Diet (HFD) Induced NASH Model

This model is suitable for studying the effects of HPG1860 on hepatic steatosis and

inflammation.
1. Animals and Housing:
e Species: Mouse

e Strain: C57BL/6J, male, 4-5 weeks old.[9]
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e Housing: House mice in a temperature- and humidity-controlled environment with a 12-hour
light/dark cycle.[9] Provide ad libitum access to food and water.

o Acclimatization: Allow a one-week acclimatization period before the start of the study.
2. NASH Induction:

o Diet: Feed mice a high-fat diet (e.g., D12492, 60% of kcal from fat) for a period of 12-24
weeks to induce obesity, hepatic steatosis, and mild inflammation.[9][10]

e Control Group: A control group should be fed a standard chow diet.
3. HPG1860 Treatment:

» Formulation: Prepare HPG1860 in a suitable vehicle for oral administration (e.g., 0.5%
carboxymethylcellulose).

e Dosing: Administer HPG1860 orally via gavage once daily at doses of 1, 3, and 10 mg/kg
body weight.[6] The treatment duration can range from 4 to 12 weeks.

e Vehicle Control: The control group should receive the vehicle alone.
4. Endpoint Analysis:

» Blood Collection: Collect blood via cardiac puncture at the end of the study for analysis of
serum ALT, AST, triglycerides, and cholesterol.

 Liver Histology: Harvest the liver, weigh it, and fix a portion in 10% neutral buffered formalin
for paraffin embedding. Stain liver sections with Hematoxylin and Eosin (H&E) for
assessment of steatosis, inflammation, and hepatocyte ballooning (NAFLD Activity Score).

o Gene Expression: Snap-freeze a portion of the liver in liquid nitrogen and store at -80°C for
subsequent RNA extraction and analysis of FXR target gene expression (e.g., SHP, BSEP,
FGF15, CYP7A1) by qRT-PCR.

Protocol 2: High-Fat Diet (HFD) + Carbon Tetrachloride
(CCIl4) Induced NASH Model
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This model accelerates the progression to more severe NASH, including significant fibrosis.
1. Animals and Housing:

o Follow the same procedures as in Protocol 1.

2. NASH Induction:

e Diet: Feed mice a high-fat, high-sucrose, and high-cholesterol diet (Western diet).[1][11]

o CCIl4 Administration: After an initial period on the high-fat diet (e.g., 8-12 weeks), administer
a low dose of CCl4 (e.g., 0.2 pL/g body weight) via intraperitoneal injection once weekly to
accelerate liver injury and fibrosis.[1][9][11] CCIl4 should be diluted in a vehicle such as corn
oil.

o Control Groups: Include a group on a normal diet receiving vehicle injections and a group on
the high-fat diet receiving vehicle injections.

3. HPG1860 Treatment:

e Follow the same procedures for HPG1860 formulation, dosing, and administration as in
Protocol 1. Treatment can be initiated after the establishment of NASH and fibrosis.

4. Endpoint Analysis:
 |n addition to the endpoints in Protocol 1, perform the following:

o Fibrosis Assessment: Stain liver sections with Picrosirius Red or Masson's trichrome to
visualize and quantify collagen deposition as a measure of fibrosis.[1][11]

o Hydroxyproline Assay: Quantify the total collagen content in the liver using a hydroxyproline
assay.

Conclusion

HPG1860 is a promising therapeutic candidate for NASH with a well-defined mechanism of
action as an FXR agonist. The protocols outlined above provide a framework for evaluating the
efficacy of HPG1860 in established and relevant in vivo mouse models of NASH. The provided
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guantitative data and diagrams offer a clear summary of the expected outcomes and the
underlying signaling pathways. These resources are intended to facilitate further preclinical
research and development of HPG1860 and other FXR agonists for the treatment of liver
diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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